Cas no 339018-53-0 ((E)-N-benzyl-2-(3,4-dimethoxyphenyl)-1-ethenesulfonamide)

• Product Name: (E)-N-benzyl-2-(3,4-dimethoxyphenyl)-1-ethenesulfonamide
• CAS No: 339018-53-0
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• CID: 5264860
• Update Time: 2026-03-09

(E)-N-benzyl-2-(3,4-dimethoxyphenyl)-1-ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-BENZYL-2-(3,4-DIMETHOXYPHENYL)-1-ETHENESULFONAMIDE
• (E)-N-benzyl-2-(3,4-dimethoxyphenyl)ethene-1-sulfonamide
• (E)-N-benzyl-2-(3,4-dimethoxyphenyl)ethenesulfonamide
• MLS000755202
• HMS2633P24
• SMR000338070
• (E)-N-benzyl-2-(3,4-dimethoxyphenyl)-1-ethenesulfonamide

• Inchi： 1S/C17H19NO4S/c1-21-16-9-8-14(12-17(16)22-2)10-11-23(19,20)18-13-15-6-4-3-5-7-15/h3-12,18H,13H2,1-2H3/b11-10+
• InChI Key： LJPKCXHBCBOOHN-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC(=C(C=1)OC)OC)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 466
• XLogP3: 2.7
• Topological Polar Surface Area: 73

Additional information on (E)-N-benzyl-2-(3,4-dimethoxyphenyl)-1-ethenesulfonamide

Comprehensive Overview of (E)-N-benzyl-2-(3,4-dimethoxyphenyl)-1-ethenesulfonamide (CAS No. 339018-53-0)

(E)-N-benzyl-2-(3,4-dimethoxyphenyl)-1-ethenesulfonamide (CAS No. 339018-53-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This sulfonamide derivative features a unique ethenesulfonamide backbone coupled with a 3,4-dimethoxyphenyl moiety, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeting small molecule therapeutics for chronic diseases.

The compound's structural attributes, including the benzyl and dimethoxy groups, contribute to its lipophilicity and bioavailability, critical factors in drug design. Recent studies highlight its relevance in addressing neurodegenerative disorders and metabolic syndromes, topics frequently searched in academic and pharmaceutical circles. Its E-configuration further ensures stereochemical specificity, a key consideration in structure-activity relationship (SAR) studies.

From a synthetic perspective, (E)-N-benzyl-2-(3,4-dimethoxyphenyl)-1-ethenesulfonamide is often synthesized via Pd-catalyzed cross-coupling or Michael addition reactions, methods widely discussed in organic synthesis forums. Its CAS No. 339018-53-0 serves as a unique identifier in chemical databases like PubChem and Reaxys, where users frequently query sulfonamide derivatives or dimethoxy-substituted compounds for lead optimization.

In the context of AI-driven drug discovery, this compound exemplifies the integration of computational chemistry and high-throughput screening. Platforms like AlphaFold and virtual screening tools are increasingly used to predict its binding affinity with target proteins, a hot topic in cheminformatics. Such advancements address common user queries about how AI accelerates drug development or the role of sulfonamides in modern pharmacology.

Environmental and green chemistry aspects are also noteworthy. The compound's potential biodegradability and low ecotoxicity align with the growing demand for sustainable pharmaceuticals, a frequently searched theme in environmental science communities. Regulatory databases such as ECHA provide safety profiles, catering to professionals seeking REACH compliance data.

In summary, (E)-N-benzyl-2-(3,4-dimethoxyphenyl)-1-ethenesulfonamide (CAS No. 339018-53-0) represents a multifaceted compound bridging medicinal chemistry, computational biology, and sustainability. Its study addresses trending questions like “sulfonamides in cancer therapy” or “AI in molecular design”, ensuring its relevance in both academic and industrial research landscapes.